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Compound of Interest

Compound Name: Butyl lactate

Cat. No.: B089738

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental impact and
biodegradability of butyl lactate, a versatile and increasingly popular green solvent. Citing data
from numerous studies, this document details the compound's ecotoxicity, environmental fate,
and biodegradation pathways. Methodologies for key experimental protocols are described to
provide a complete picture for researchers in the field.

Executive Summary

Butyl lactate is an ester of lactic acid and butanol, valued for its excellent solvency power, low
toxicity, and favorable environmental profile.[1][2] It is considered a green solvent, readily
biodegradable, and derived from renewable resources.[3][4] Its use spans various industries,
including coatings, inks, cosmetics, and agrochemicals, where it serves as a safer, more
sustainable alternative to traditional petrochemical-based solvents.[1][3] This guide synthesizes
the available scientific data on its environmental characteristics to support its safe and
responsible use.

Environmental Fate and Transport

The environmental fate of a chemical describes its transport and transformation in various
environmental compartments. Butyl lactate exhibits properties that suggest a low
environmental persistence.
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Key parameters indicate that if released into the environment, butyl lactate is not expected to
adsorb significantly to soil or sediment and has a low potential for bioaccumulation in aquatic
organisms.[3] Hydrolysis and volatilization are identified as important fate processes.
Furthermore, environmental assessments have shown that butyl lactate does not meet the
criteria to be classified as Persistent, Bioaccumulative, and Toxic (PBT).[5]

Table 1: Environmental Fate and Transport Parameters for Butyl Lactate

Parameter Value Interpretation Source

_ _ Low potential for
Bioconcentration

Factor (BCF)

3 bioaccumulation in

aguatic organisms.

Soil Adsorption ) Very high mobility in
o 10 (estimated) i
Coefficient (Koc) soil.

Hydrolysis is a
85 days (pH 7), 8.5 significant degradation
Hydrolysis Half-Life ys (PHT) I J o
days (pH 8) pathway, especially in

alkaline conditions.

o . ] Volatilization is an
Volatilization Half-Life 23 days (model river),

important fate process
(Water) 170 days (model lake)

from water surfaces.

Biodegradability

Butyl lactate is consistently reported as a readily biodegradable substance.[3][6] The primary
mechanism of its biodegradation is hydrolysis, where it breaks down into naturally occurring
and easily metabolized compounds: lactic acid and n-butanol.[1][7]

Studies following OECD (Organisation for Economic Co-operation and Development)
guidelines confirm its capacity for rapid and complete biodegradation in aquatic environments
under aerobic conditions.[3][6]

Table 2: Biodegradability of Butyl Lactate
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Test Method Result Conclusion Source
OECD 301 Guideline Readily

Degraded >60% ) [3][6]
(General) Biodegradable

Suggests
) biodegradation is an

Closed Bottle Test 22-39% degradation ]

) important [8]
(e.g., OECD 301D) in 5 days

environmental fate

process.

Biodegradation Pathway

The biodegradation of butyl lactate is initiated by enzymatic or chemical hydrolysis, which
cleaves the ester bond. This process yields lactic acid and n-butanol, both of which are
common, simple organic molecules that are readily mineralized by a wide variety of
microorganisms in the environment.

Biodegradation via Hydrolysis

Butyl Lactate

Hydrolysis

Lactic Acid n-Butanol

Click to download full resolution via product page
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Caption: Hydrolytic degradation pathway of Butyl Lactate.

Ecotoxicity

Ecotoxicity studies evaluate the potential adverse effects of a substance on aquatic organisms.
Butyl lactate demonstrates minimal to low toxicity to fish, aquatic invertebrates, and algae.[3]
The reported effect concentrations are generally well above 1 mg/L, indicating it is not
classified as toxic to aquatic life under most regulatory frameworks.

Table 3: Aquatic Ecotoxicity of Butyl Lactate

Trophic . . Value
Species Endpoint Exposure Source

Level (mglL)

_ Danio rerio

Fish ) 96h LCso 75 96 hours [9][10]
(Zebrafish)
Daphnia

Invertebrate magna 48h ECso 320 48 hours [10]

(Water Flea)

Pseudokirchn
Algae eriella 72-96h ECso 329 72-96 hours [11]

subcapitata

LCso (Lethal Concentration, 50%): The concentration of a chemical which kills 50% of the test
animals in a given time. ECso (Effective Concentration, 50%): The concentration of a chemical
which causes a 50% reduction in a measured effect (e.g., immobilization or growth inhibition) in
a given time.

Experimental Protocols

The data presented in this guide are derived from standardized test methods, primarily those
established by the OECD. These protocols ensure data quality, consistency, and comparability.

Protocol: Ready Biodegradability - OECD 301D (Closed
Bottle Test)
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This test assesses the ready biodegradability of a substance in an aerobic aqueous medium by
measuring oxygen consumption over a 28-day period.

 Principle: A solution of the test substance in a mineral medium is inoculated with
microorganisms (typically from a wastewater treatment plant) and incubated in completely
filled, sealed bottles in the dark at a constant temperature. The depletion of dissolved oxygen
is measured periodically and is an indirect measure of biodegradation.[7][12]

o Test Setup:

[¢]

Preparation: A mineral salt medium is prepared and saturated with air.[12]

o Inoculum: An inoculum, such as the supernatant from settled domestic activated sludge, is
added to the mineral medium.[13]

o Test Vessels: The inoculated medium is dispensed into a series of biochemical oxygen
demand (BOD) bottles.

o Dosing: The test substance is added to the test bottles at a concentration that does not
inhibit microbial activity (typically 2-5 mg/L).[12]

o Controls: Several control sets are run in parallel:

» Blank Control: Inoculum only, to measure the background respiration of the
microorganisms.

» Reference Control: A readily biodegradable substance (e.g., sodium benzoate) is tested
to confirm the viability and activity of the inoculum.[12]

= Toxicity Control: Test substance plus the reference substance, to check for potential
inhibitory effects of the test substance on the microorganisms.

¢ Incubation: Bottles are sealed and incubated in the dark at 20-22°C for 28 days.[12]

o Measurement: Dissolved oxygen concentration is measured in replicate bottles at the start
and at regular intervals (e.g., days 7, 14, 21, and 28) using an oxygen electrode.[12]
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o Data Analysis: The percentage of biodegradation is calculated based on the total oxygen
consumed by the test substance (corrected for the blank) relative to its Theoretical Oxygen
Demand (ThOD).[7]

o Pass Criteria: A substance is considered "readily biodegradable" if it achieves =60%
biodegradation within the 28-day test period and this level is reached within a "10-day
window" that begins when 10% biodegradation is first observed.[14]
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Caption: Experimental workflow for the OECD 301D Closed Bottle Test.
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Protocol: Aquatic Toxicity Testing

Protocols for fish, daphnia, and algae toxicity testing follow similar principles, exposing
organisms to a range of concentrations of the test substance under controlled laboratory
conditions.

o OECD 203: Fish, Acute Toxicity Test: Fish (e.g., Danio rerio) are exposed to the test
substance for 96 hours.[9][15] Mortalities are recorded at 24, 48, 72, and 96 hours to
determine the LCso.[1][9] The test is typically run with at least five concentrations in a
geometric series and a control group.[1]

o OECD 202: Daphnia sp., Acute Immobilisation Test: Young daphnids (<24 hours old) are
exposed to the test substance for 48 hours.[5] Immobilisation (the inability to swim) is
observed at 24 and 48 hours compared to a control group to calculate the ECso.[6]

o OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: Exponentially
growing cultures of algae (e.g., Pseudokirchneriella subcapitata) are exposed to the test
substance for 72 hours.[3][16] The inhibition of growth (measured by cell count or biomass)
is compared to a control to determine the ECso.[3][17]

Conclusion

The available scientific literature and standardized test data indicate that butyl lactate has a
favorable environmental profile. It is readily biodegradable, breaking down into simple, non-
harmful substances.[1][6] It exhibits low potential for bioaccumulation and low toxicity to aquatic
organisms.[3][8] These characteristics, combined with its derivation from renewable resources,
solidify its classification as a green solvent, making it a scientifically sound and environmentally
responsible choice for a wide range of applications.[3][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.ibacon.com/your-study-type/aquatic-ecotoxicology/aquatic-plants/oecd-201-freshwater-alga-and-cyanobacteria
https://www.ibacon.com/your-study-type/aquatic-ecotoxicology/aquatic-plants/oecd-201-freshwater-alga-and-cyanobacteria
https://www.biotecnologiebt.it/study/oecd-tg-201-freshwater-alga-and-cyanobacteria/
https://www.scymaris.com/resources/oecd-202-technical-approach
https://www.biotecnologiebt.it/study/oecd-tg-202-daphnia-sp-acute-immobilization-test/
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.aropha.com/biodegradable-testing-labs/oecd-301d/
https://www.fera.co.uk/media/wysiwyg/chemical_regulation/Daphnia_acute_immobilization_test_FINAL.pdf
https://www.biotecnologiebt.it/study/oecd-tg-203-fish-acute-toxicity-test/
https://www.toxlab.co/test-no-203-fish-acute-toxicity-test/
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-Lactate
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0302-0002/attachment_2.pdf
https://img3.epanshi.com/13184/news/file/301%E5%AF%BC%E8%A8%80.pdf
https://contractlaboratory.com/oecd-301-biodegradability-testing-a-strategic-tool-for-sustainable-product-development/
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://www.oecd.org/en/publications/test-no-201-alga-growth-inhibition-test_9789264069923-en.html
https://www.fera.co.uk/chemical-regulation/guidelines/test-oecd-201
https://www.situbiosciences.com/product/oecd-202-daphnia-sp-immobilization-test/
https://www.benchchem.com/product/b089738#environmental-impact-and-biodegradability-of-butyl-lactate-research-papers
https://www.benchchem.com/product/b089738#environmental-impact-and-biodegradability-of-butyl-lactate-research-papers
https://www.benchchem.com/product/b089738#environmental-impact-and-biodegradability-of-butyl-lactate-research-papers
https://www.benchchem.com/product/b089738#environmental-impact-and-biodegradability-of-butyl-lactate-research-papers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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